Cas no 79831-86-0 (Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, methyl ester
• CAS No: 79831-86-0
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 1801227
• PubChem ID: 3525469
• Update Time: 2025-04-21

Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dihydroxy-5-(phenylmethoxy)-, methyl ester
• Methyl 3-(benzyloxy)-4,5-dihydroxybenzoate
• AKOS024331672
• G71688
• 3-Benzyloxy-4,5-dihydroxybenzoic acid methyl ester
• SCHEMBL4874871
• 79831-86-0
• PUIWZZWMNAHWJG-UHFFFAOYSA-N
• methyl 3-benzyloxy-4,5-dihydroxybenzoate
• methyl 3,4-dihydroxy-5-phenylmethoxybenzoate

• Inchi： 1S/C15H14O5/c1-19-15(18)11-7-12(16)14(17)13(8-11)20-9-10-5-3-2-4-6-10/h2-8,16-17H,9H2,1H3
• InChI Key： PUIWZZWMNAHWJG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C(=CC(C(=O)OC)=C1)O)O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų